Cas no 1896340-47-8 (2-(1-methylpiperidin-4-yl)prop-2-en-1-amine)

• Product Name: 2-(1-methylpiperidin-4-yl)prop-2-en-1-amine
• CAS No: 1896340-47-8
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 6606906
• PubChem ID: 117266278
• Update Time: 2025-05-21

2-(1-methylpiperidin-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpiperidin-4-yl)prop-2-en-1-amine
• 1896340-47-8
• EN300-1766548

• Inchi： 1S/C9H18N2/c1-8(7-10)9-3-5-11(2)6-4-9/h9H,1,3-7,10H2,2H3
• InChI Key： FTXYEZUVRPXLAS-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C(=C)CN)CC1

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(1-methylpiperidin-4-yl)prop-2-en-1-amine

Introduction to 2-(1-Methylpiperidin-4-Yl)Prop-2-En-1-Amine (CAS No. 1896340-47-8)

The compound 2-(1-methylpiperidin-4-yl)prop-2-en-1-amine, identified by the CAS number 1896340-47-8, is a versatile organic molecule with significant applications in various fields, particularly in the pharmaceutical industry. This compound is characterized by its unique structure, which combines a piperidine ring with an enamine functionality, making it a valuable intermediate in drug synthesis and a potential candidate for bioactive agents.

Recent advancements in medicinal chemistry have highlighted the importance of enamine-containing compounds in drug discovery. The enamine functionality in this molecule has been shown to enhance pharmacokinetic properties such as solubility and bioavailability, which are critical for drug efficacy. Researchers have demonstrated that this compound can serve as a scaffold for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 2-(1-methylpiperidin-4-yl)prop-2-en-1-amine involves a multi-step process that typically includes the formation of the piperidine ring followed by alkylation and subsequent enamine formation. This process has been optimized through recent studies to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits moderate to high potency against several enzyme targets, including kinases and proteases, which are implicated in various pathological conditions. Additionally, its ability to penetrate cellular membranes efficiently makes it a strong candidate for drug delivery systems.

The structural flexibility of this molecule allows for further modifications to enhance its therapeutic potential. For instance, substituent modifications on the piperidine ring or the enamine moiety can lead to derivatives with improved selectivity and reduced toxicity. These findings underscore the importance of continued research into this compound and its analogs.

In conclusion, 2-(1-methylpiperidin-4-yil)prop-2-en-l-amino (CAS No. 1896340--7-) stands out as a significant molecule in contemporary medicinal chemistry. Its unique structure, combined with recent advancements in synthesis and biological evaluation, positions it as a key player in the development of innovative therapeutic agents. As research progresses, this compound is expected to contribute significantly to the advancement of medical science and drug discovery.